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Compound of Interest |

Compound Name: sodium,2,4-difluorobenzoate
Cat. No.: B7768402
Get Quote
\ J

Sodium 2,4-difluorobenzoate (CAS 1765-08-8) is a specialized fluorinated aromatic salt that
serves two distinct, high-value functions in modern chemistry: as a precision aqueous tracer in
subterranean reservoir engineering and as a metabolically stable building block in
pharmaceutical synthesis.

Its molecular architecture—a benzoate core substituted with fluorine atoms at the ortho and
para positions relative to the carboxylate—confers exceptional thermal stability and unique
ionization properties. In the energy sector, it is deployed to map hydraulic fracture networks
due to its low detection limits (ppb range) and resistance to high-temperature/high-pressure
(HTHP) degradation. In drug discovery, the 2,4-difluorophenyl moiety is frequently utilized to
block metabolic soft spots (CYP450 oxidation) and modulate the lipophilicity of bioactive
scaffolds.

Molecular Architecture & Physicochemical Profile

The utility of CAS 1765-08-8 stems from the high electronegativity of the fluorine atoms, which
alter the electron density of the benzene ring, enhancing the acidity of the parent benzoic acid
and the stability of the resulting anion.
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Structural Identification

Property

Detail

CAS Number

1765-08-8

Chemical Name

Sodium 2,4-difluorobenzoate

Synonyms

Benzoic acid, 2,4-difluoro-, sodium salt; 2,4-

Difluorobenzoic acid sodium salt

Molecular Formula C7HsFz2NaO:2

Molecular Weight 180.08 g/mol

SMILES [Na+].[O-]C(=0O)clccc(F)cclF

InChl Key ZNMYMPIKSTUKOB-UHFFFAOYSA-M

Key Physicochemical Properties
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Property

Value | Characteristic

Significance

Physical State

White to off-white crystalline

powder

Standard solid handling
protocols apply.

Solubility

Highly soluble in water (>50
g/L est.)

Critical for use as a passive
aqueous tracer in fracking
fluids.

Thermal Stability

Stable > 200°C (Solid state)

Survives downhole geothermal

gradients without degradation.

pKa (Parent Acid)

~3.3 (2,4-Difluorobenzoic acid)

The fluorine at the ortho
position exerts an inductive
effect (1), lowering pKa relative
to benzoic acid (4.2), ensuring
full ionization at physiological

and reservoir pH.

LogP (Parent Acid)

Moderate lipophilicity of the
protonated form allows
membrane permeability in drug

scaffolds.

Synthetic Pathways & Manufacturing

The synthesis of CAS 1765-08-8 is typically achieved through the alkaline hydrolysis of 2,4-

difluorobenzonitrile or the oxidation of 2,4-difluorotoluene, followed by neutralization with a

sodium base.

Industrial Synthesis Workflow

The following diagram illustrates the standard oxidation pathway from 2,4-difluorotoluene, a

common commercial starting material.
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Figure 1: Industrial synthesis pathway converting 2,4-difluorotoluene to the sodium salt via
oxidation and neutralization.[1][2]

Process Note: The neutralization step must be stoichiometric to prevent excess alkalinity, which
can be detrimental in pharmaceutical formulations or cause precipitation issues in brine-heavy
reservoir fluids.

Application I: Subterranean Reservoir Tracing

In the oil and gas industry, CAS 1765-08-8 is a "Gold Standard" aqueous tracer. It is used to
verify hydraulic fracture connections and map water flow between injection and production
wells.

Mechanism of Action

Unlike radioactive tracers, fluorobenzoates are chemical tracers. They are inert, non-adsorbing
(they do not stick to rock formations), and thermally stable.

Injection: The salt is dissolved in the fracturing fluid (fracking water) at a known
concentration.

o Transport: It travels with the water into the rock fractures.
o Flowback: When the well is opened, the tracer returns with the produced water.

e Analysis: Samples are analyzed via LC-MS/MS. The appearance of the tracer confirms
which stage of the fracture is producing water.

Detection Protocol (LC-MS/MS)

The 2,4-difluoro substitution pattern provides a unique mass spectral signature and
chromatographic retention time, distinguishing it from other isomers (e.g., 2,5-difluoro or 2,6-
difluoro) used simultaneously in adjacent wells.

 lonization Mode: Negative Electrospray lonization (ESI-).

e Target lon: [M-H]~ (m/z ~157.0 for the anion).
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¢ MRM Transition: 157.0 — 113.0 (Loss of COz).
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Figure 2: Workflow for using Sodium 2,4-difluorobenzoate as a reservoir inter-well tracer.

Application II: Pharmaceutical Development
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In medicinal chemistry, the 2,4-difluorophenyl motif is a privileged substructure. While CAS
1765-08-8 is the salt form, it is the precursor to the active pharmacophore.

Metabolic Stability (The Fluorine Effect)

The strategic placement of fluorine atoms at the 2 and 4 positions blocks metabolic attack.

e C-H Bond Strength: The C-F bond is significantly stronger (~116 kcal/mol) than the C-H
bond (~99 kcal/mol), making the ring resistant to oxidative metabolism by Cytochrome P450

enzymes.

» Electronic Effects: The electron-withdrawing nature of fluorine deactivates the phenyl ring
towards electrophilic attacks, extending the half-life (

) of the drug in vivo.

Bioisosterism

The 2,4-difluorobenzoate moiety often serves as a bioisostere for non-fluorinated benzoates or
heteroaromatic rings, improving potency by altering the electrostatic potential surface of the
molecule to better fit binding pockets.

Safety, Handling, and Regulatory (MSDS Summary)

While generally considered low-toxicity compared to other halogenated aromatics, standard
laboratory safety is required.
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Hazard Category Classification Precaution

Harmful if swallowed. Wash
Acute Toxicity Oral (Category 4) hands thoroughly after
handling.

Causes skin irritation and
serious eye irritation. Wear

Skin/Eye Irritant (Category 2/2A) o
nitrile gloves and safety

goggles.

May cause respiratory
Inhalation STOT-SE (Category 3) irritation. Use in a fume hood
or well-ventilated area.[3][4]

Subject to Significant New Use
Rules (SNUR) in the US when
used in specific industrial

Environmental TSCA SNUR (US) applications (e.qg., certain
export restrictions or reporting
requirements may apply under
TSCA Section 5).

Disposal: Dispose of content/container to an approved waste disposal plant. Do not discharge
into drains or the environment, although fluorobenzoates are often selected for their low
ecotoxicity in tracer applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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